Cas no 1804448-19-8 (2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine)

• Product Name: 2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine
• CAS No: 1804448-19-8
• MF: C₆H₃ClF₂INO
• MW: 305.448399782181
• CID: 4869474
• Update Time: 2025-05-25

2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine

• Inchi： 1S/C6H3ClF2INO/c7-5-4(12)3(10)2(1-11-5)6(8)9/h1,6,12H
• InChI Key： NAYGTTWYYCPXJP-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1C(F)F)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine

Comprehensive Overview of 2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1804448-19-8)

2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1804448-19-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This unique pyridine derivative combines multiple functional groups, including chloro, difluoromethyl, hydroxy, and iodo substituents, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure, characterized by the presence of halogen atoms and a hydroxyl group, offers exceptional reactivity for cross-coupling reactions, a feature highly sought after in modern drug discovery.

In recent years, the demand for halogenated pyridines like 2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine has surged due to their critical role in developing targeted therapeutics and crop protection agents. Researchers are particularly interested in its potential applications in kinase inhibitor synthesis, a hot topic in oncology research. The compound's difluoromethyl group is notable for its ability to modulate lipophilicity and metabolic stability, key factors in optimizing drug candidates. This aligns with the growing trend of fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs in the past decade.

The synthetic utility of CAS 1804448-19-8 extends beyond medicinal chemistry. Its iodo substituent makes it particularly valuable for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira reactions, which are fundamental to constructing complex molecular architectures. This has become increasingly relevant as the pharmaceutical industry shifts toward fragment-based drug design, where efficient coupling of molecular fragments is essential. Recent publications in journals like Organic Letters and Journal of Medicinal Chemistry have highlighted similar compounds as building blocks for proteolysis targeting chimeras (PROTACs), one of the most exciting developments in drug discovery today.

From a commercial perspective, 2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine represents a niche but growing segment in the fine chemicals market. Suppliers typically offer it as a high-purity crystalline solid (≥97% purity by HPLC), with strict quality control to meet the exacting standards of pharmaceutical R&D. The compound's stability profile allows for long-term storage under inert conditions, though precautions against light exposure are recommended due to the iodo group's photosensitivity. This characteristic has prompted discussions in scientific forums about optimal handling procedures for light-sensitive intermediates, a common concern among process chemists.

Environmental considerations surrounding halogenated compounds have led to increased scrutiny of their synthesis and disposal. However, 1804448-19-8 demonstrates relatively favorable environmental parameters compared to similar structures, with computational studies suggesting moderate biodegradability. This aspect resonates with the pharmaceutical industry's push toward green chemistry principles, particularly in light of recent regulatory pressures to reduce the environmental impact of drug manufacturing. Several research groups are investigating catalytic methods to prepare such compounds more sustainably, addressing the growing demand for eco-friendly synthetic routes.

Analytical characterization of 2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine typically involves a combination of NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and X-ray crystallography for definitive structure confirmation. These techniques are frequently discussed in online chemistry communities, where professionals exchange tips for characterizing challenging polyhalogenated compounds. The compound's distinct ¹⁹F NMR signature (appearing as a characteristic triplet due to coupling with hydrogen) serves as a valuable diagnostic tool, a feature highlighted in recent webinars about advanced NMR applications in structural elucidation.

Looking ahead, the scientific community anticipates expanding applications for CAS 1804448-19-8 in emerging fields like bioconjugation chemistry and materials science. Its reactive handles make it suitable for creating specialized linkers in antibody-drug conjugates (ADCs), a rapidly growing class of biopharmaceuticals. Furthermore, materials scientists are exploring its potential as a precursor for functionalized polymers with unique electronic properties. These diverse applications position 2-Chloro-5-(difluoromethyl)-3-hydroxy-4-iodopyridine as a compound of continuing interest across multiple disciplines, ensuring its relevance in cutting-edge research for years to come.